Cas no 62230-81-3 (Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride)
62230-81-3 structure
Product Name:Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride
CAS No:62230-81-3
MF:C12H16ClNO
MW:225.714542388916
CID:453381
PubChem ID:71388541
Update Time:2025-04-19
Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride
- 1-(3-methyl-5,6,7,8-tetrahydroquinolin-8-yl)ethanone,hydrochloride
- 62230-81-3
- 1-(3-Methyl-5,6,7,8-tetrahydroquinolin-8-yl)ethan-1-one--hydrogen chloride (1/1)
- DTXSID40810605
-
- Inchi: 1S/C12H15NO.ClH/c1-8-6-10-4-3-5-11(9(2)14)12(10)13-7-8;/h6-7,11H,3-5H2,1-2H3;1H
- InChI Key: QSVXXXYEQWBNIB-UHFFFAOYSA-N
- SMILES: Cl.O=C(C)C1C2C(=CC(C)=CN=2)CCC1
Computed Properties
- Exact Mass: 225.09218
- Monoisotopic Mass: 225.0920418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96
Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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